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Compound of Interest

Compound Name: 1-bromoethyl Acetate

Cat. No.: B138604

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 1-
bromoethyl acetate, a significant compound in organic synthesis, particularly in the
modification of antibiotics.[1][2][3] This document presents its boiling point and density,
supported by available data and standardized experimental methodologies.

Core Physical Properties

1-Bromoethyl acetate (CAS No. 40258-78-4) is a haloalkyl ester with the molecular formula
C4H7BrO2 and a molecular weight of approximately 167.00 g/mol .[1][4][5] It typically appears
as a clear, colorless to pale yellow oil.[3]

Quantitative Data Summary

The physical properties of 1-bromoethyl acetate have been reported in various chemical
databases and supplier specifications. The following table summarizes the key quantitative
data for easy reference and comparison.
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Physical Property Value Conditions

Boiling Point 141.555 °C at 760 mmHg
122-125 °C at 738 Torr

Density 1.496 g/cm3 Standard Conditions
1.48 g/cm3 Standard Conditions

Refractive Index 1.451 Standard Conditions

Note: Variations in reported values may be attributed to different experimental conditions or
purities of the samples.

Experimental Protocols

While specific experimental determinations for 1-bromoethyl acetate are not extensively
detailed in publicly available literature, the following are standardized and widely accepted
methods for determining the boiling point and density of liquid organic compounds like 1-
bromoethyl acetate.

1. Determination of Boiling Point (Distillation Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. A standard method for its determination is distillation.

o Apparatus: A standard distillation apparatus is assembled, consisting of a round-bottom
flask, a distillation head with a thermometer, a condenser, and a receiving flask.

e Procedure:

o The round-bottom flask is filled to approximately two-thirds of its volume with 1-
bromoethyl acetate and a few boiling chips to ensure smooth boiling.

o The apparatus is assembled, ensuring the thermometer bulb is positioned just below the
side arm of the distillation head to accurately measure the temperature of the vapor.

o The flask is heated gently.
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o As the liquid boils, the vapor rises, condenses in the condenser, and the distillate is
collected in the receiving flask.

o The temperature is recorded when it stabilizes, which corresponds to the boiling point of
the substance at the measured atmospheric pressure.

e Pressure Correction: Since the boiling point is pressure-dependent, the observed boiling
point is often corrected to the standard pressure of 760 mmHg using a nomograph or the
Clausius-Clapeyron equation.

2. Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. The pycnometer method is a precise
technique for determining the density of liquids.

o Apparatus: A pycnometer (a small glass flask with a ground-glass stopper containing a
capillary tube) and an analytical balance.

e Procedure:
o The pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed (ma).

o The pycnometer is filled with distilled water of a known temperature (and thus known
density) and weighed again (mz).

o The pycnometer is emptied, dried completely, and then filled with 1-bromoethyl acetate
at the same temperature and weighed (ms).

o The density of 1-bromoethyl acetate (p) is calculated using the formula: p = [(m3 - m1) /
(mz2 - m1)] * p_water where p_water is the density of water at the experimental
temperature.

Logical Relationship of Properties

The following diagram illustrates the direct relationship between the chemical compound 1-
bromoethyl acetate and its fundamental physical properties.
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Caption: Relationship between 1-bromoethyl acetate and its key physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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